Cas no 1804109-20-3 (2-Propanone, 1-(3-chloro-4-nitrophenyl)-)

• Product Name: 2-Propanone, 1-(3-chloro-4-nitrophenyl)-
• CAS No: 1804109-20-3
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• CID: 6427674
• PubChem ID: 118835891
• Update Time: 2025-10-27

2-Propanone, 1-(3-chloro-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(3-chloro-4-nitrophenyl)-

• Inchi： 1S/C9H8ClNO3/c1-6(12)4-7-2-3-9(11(13)14)8(10)5-7/h2-3,5H,4H2,1H3
• InChI Key： LLVNSHHFLVAZJN-UHFFFAOYSA-N
• SMILES： C(C1=CC=C([N+]([O-])=O)C(Cl)=C1)C(=O)C

Computed Properties

• Exact Mass: 213.019
• Monoisotopic Mass: 213.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9A^2

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Boiling Point: 337.9±27.0 °C(Predicted)

Additional information on 2-Propanone, 1-(3-chloro-4-nitrophenyl)-

Comprehensive Overview of 2-Propanone, 1-(3-chloro-4-nitrophenyl)- (CAS No. 1804109-20-3)

2-Propanone, 1-(3-chloro-4-nitrophenyl)- (CAS No. 1804109-20-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, also known as 1-(3-chloro-4-nitrophenyl)propan-2-one, belongs to the class of aromatic ketones and features a chloro and nitro substituent on its phenyl ring. Its molecular structure makes it a valuable intermediate in synthetic chemistry, particularly in the development of advanced materials and fine chemicals.

The growing interest in 2-Propanone, 1-(3-chloro-4-nitrophenyl)- is partly driven by its role in the synthesis of high-performance polymers and agrochemicals. Researchers and manufacturers are increasingly exploring its utility in creating UV-stabilizers, dyes, and pharmaceutical intermediates. For instance, its nitrophenyl moiety is often leveraged in photochemical reactions, making it a candidate for applications in light-sensitive materials. Additionally, its chloro group enhances its reactivity, enabling precise modifications in multi-step synthetic pathways.

One of the most frequently asked questions about CAS No. 1804109-20-3 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as acetone, ethanol, and dimethyl sulfoxide (DMSO). Its stability is influenced by factors like temperature and pH, which are critical considerations for industrial applications. Users searching for "how to handle 2-Propanone derivatives" or "storage conditions for nitrophenyl compounds" will find this information particularly relevant.

In the context of sustainability, 2-Propanone, 1-(3-chloro-4-nitrophenyl)- aligns with the global shift toward green chemistry. Researchers are investigating eco-friendly synthesis routes to minimize waste and energy consumption. For example, catalytic methods using biodegradable reagents or renewable feedstocks are being explored to produce this compound more sustainably. This trend resonates with users searching for "environmentally friendly chemical synthesis" or "sustainable aromatic ketones."

From a commercial perspective, the demand for CAS No. 1804109-20-3 is rising due to its versatility. Suppliers and distributors often highlight its high purity grades (e.g., >98%) to cater to laboratories and industrial clients. Quality control measures, such as HPLC and GC-MS analysis, are essential to ensure consistency, a point frequently emphasized in queries like "where to buy 1-(3-chloro-4-nitrophenyl)propan-2-one." Furthermore, regulatory compliance, including REACH and ISO certifications, is a key concern for buyers.

In summary, 2-Propanone, 1-(3-chloro-4-nitrophenyl)- (CAS No. 1804109-20-3) is a compound of significant scientific and industrial interest. Its structural features, combined with evolving applications in material science and green chemistry, position it as a noteworthy subject for ongoing research. As the chemical industry continues to innovate, this compound is likely to play a pivotal role in addressing challenges related to efficiency, sustainability, and performance.